![molecular formula C24H22N2O3 B252914 1-(2,5-dimethylbenzyl)-3-hydroxy-3-[2-oxo-2-(pyridin-2-yl)ethyl]-1,3-dihydro-2H-indol-2-one](/img/structure/B252914.png)
1-(2,5-dimethylbenzyl)-3-hydroxy-3-[2-oxo-2-(pyridin-2-yl)ethyl]-1,3-dihydro-2H-indol-2-one
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Overview
Description
1-(2,5-dimethylbenzyl)-3-hydroxy-3-[2-oxo-2-(pyridin-2-yl)ethyl]-1,3-dihydro-2H-indol-2-one, also known as DPH, is a synthetic compound that has been extensively studied for its potential application in scientific research. DPH is a member of the indole family of compounds and has been found to possess a range of interesting biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of 1-(2,5-dimethylbenzyl)-3-hydroxy-3-[2-oxo-2-(pyridin-2-yl)ethyl]-1,3-dihydro-2H-indol-2-one is not fully understood. However, it is believed to exert its biological effects through the modulation of various signaling pathways in the body. This compound has been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been found to possess a range of interesting biochemical and physiological effects. It has been shown to exhibit antioxidant activity, which may help to protect against oxidative stress and cellular damage. This compound has also been found to possess anti-inflammatory properties, which may help to reduce inflammation and pain. Additionally, this compound has been found to have potential anticancer properties, as it has been shown to induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
1-(2,5-dimethylbenzyl)-3-hydroxy-3-[2-oxo-2-(pyridin-2-yl)ethyl]-1,3-dihydro-2H-indol-2-one has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research purposes. Additionally, this compound has been extensively studied and its biological activities are well understood. However, there are also some limitations associated with the use of this compound in lab experiments. For example, its mechanism of action is not fully understood, which may limit its potential application in certain areas of research.
Future Directions
There are several future directions that could be explored in the study of 1-(2,5-dimethylbenzyl)-3-hydroxy-3-[2-oxo-2-(pyridin-2-yl)ethyl]-1,3-dihydro-2H-indol-2-one. One potential area of research is the development of new synthetic analogs of this compound that may possess improved biological activities. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its potential applications in the treatment of neurodegenerative diseases. Finally, more research is needed to determine the safety and efficacy of this compound in humans, which could pave the way for its potential use as a therapeutic agent.
Synthesis Methods
The synthesis of 1-(2,5-dimethylbenzyl)-3-hydroxy-3-[2-oxo-2-(pyridin-2-yl)ethyl]-1,3-dihydro-2H-indol-2-one is a complex process that involves several steps. The first step involves the reaction of 2,5-dimethylbenzylamine with ethyl acetoacetate, which results in the formation of 1-(2,5-dimethylbenzyl)-3-oxobutan-1-ol. This intermediate is then reacted with pyridine-2-carbaldehyde to form the final product, this compound.
Scientific Research Applications
1-(2,5-dimethylbenzyl)-3-hydroxy-3-[2-oxo-2-(pyridin-2-yl)ethyl]-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential application in scientific research. It has been found to possess a range of interesting biological activities, including anti-inflammatory, antioxidant, and anticancer properties. This compound has also been found to have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
Properties
Molecular Formula |
C24H22N2O3 |
---|---|
Molecular Weight |
386.4 g/mol |
IUPAC Name |
1-[(2,5-dimethylphenyl)methyl]-3-hydroxy-3-(2-oxo-2-pyridin-2-ylethyl)indol-2-one |
InChI |
InChI=1S/C24H22N2O3/c1-16-10-11-17(2)18(13-16)15-26-21-9-4-3-7-19(21)24(29,23(26)28)14-22(27)20-8-5-6-12-25-20/h3-13,29H,14-15H2,1-2H3 |
InChI Key |
RJBPDKBWOIRRNV-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)C)CN2C3=CC=CC=C3C(C2=O)(CC(=O)C4=CC=CC=N4)O |
Canonical SMILES |
CC1=CC(=C(C=C1)C)CN2C3=CC=CC=C3C(C2=O)(CC(=O)C4=CC=CC=N4)O |
Origin of Product |
United States |
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